Cas no 119730-01-7 (2-chloro-5-methoxy-1H-Indole)

• Product Name: 2-chloro-5-methoxy-1H-Indole
• CAS No: 119730-01-7
• MF: C₉H₈ClNO
• MW: 181.618921279907
• CID: 1101414
• PubChem ID: 10583562
• Update Time: 2025-04-20

2-chloro-5-methoxy-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-methoxy-1H-Indole
• 119730-01-7
• CWUQGTBACPMUEV-UHFFFAOYSA-N
• DTXSID60442028
• SCHEMBL7965312

• Inchi： 1S/C9H8ClNO/c1-12-7-2-3-8-6(4-7)5-9(10)11-8/h2-5,11H,1H3
• InChI Key： CWUQGTBACPMUEV-UHFFFAOYSA-N
• SMILES： ClC1=CC2C=C(C=CC=2N1)OC

Computed Properties

• Exact Mass: 181.0294416g/mol
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles